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Compound of Interest

Compound Name: 3-Bromo-l-phenylalanine

Cat. No.: B1272018 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromo-L-phenylalanine

Introduction
3-Bromo-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine,

characterized by the substitution of a bromine atom at the meta position (carbon 3) of the

phenyl ring. This modification imparts unique chemical properties that make it a valuable tool in

various scientific disciplines, including drug discovery, peptide synthesis, and biochemical

research. Its applications range from serving as a building block in the synthesis of novel

pharmaceuticals, particularly for neurological disorders, to its use in studies of protein synthesis

and enzyme mechanisms.[1] This guide provides a comprehensive overview of the core

physical properties of 3-Bromo-L-phenylalanine, intended for researchers, scientists, and

professionals in drug development.

Core Physical Properties
The physical characteristics of 3-Bromo-L-phenylalanine are fundamental to its application in

research and development. These properties are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₀BrNO₂ [1][2][3]

Molecular Weight 244.09 g/mol [3][4][5][6]

Appearance
White to off-white or grey

crystalline powder
[1][3][6]

Melting Point 208 - 210 °C [1]

Optical Rotation
[α]²⁰/D = +3 ± 1° (c=2 in 1N

NaOH)
[1]

Water Solubility

Slightly soluble. 15.38 mg/mL

with sonication and pH

adjusted to 3 with HCl.

[3][4][6][7][8]

DMSO Solubility 5 mg/mL with sonication. [3]

pKa

Data not available. For

reference, the pKa values for

the carboxyl and amino groups

of L-phenylalanine are

approximately 2.20 and 9.31,

respectively.[9]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are protocols for the synthesis of 3-Bromo-L-phenylalanine and the determination of its key

physical properties.

Synthesis of 3-Bromo-L-phenylalanine
A common method for the synthesis of 3-Bromo-L-phenylalanine involves the deprotection of

a Boc-protected precursor.[8]

Materials:

(S)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propionic acid
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4 M Hydrochloric acid in 1,4-dioxane

Stirring apparatus

Reaction vessel

Procedure:

Suspend (S)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propionic acid (5.0 g, 14.5

mmol) in a 1,4-dioxane solution of 4 M hydrochloric acid (75 mL).

Stir the reaction mixture at room temperature for 16 hours.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Upon completion, the product can be isolated and purified using standard laboratory

techniques.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

Capillary tubes

Melting point apparatus

Procedure:

A small, dry sample of 3-Bromo-L-phenylalanine is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting point.
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Determination of Optical Rotation
Optical rotation is a key property for chiral molecules like 3-Bromo-L-phenylalanine.

Apparatus:

Polarimeter

Sodium lamp (D-line, 589 nm)

Volumetric flask

Analytical balance

Procedure:

A solution of 3-Bromo-L-phenylalanine is prepared by dissolving a precisely weighed

sample in a known volume of 1N NaOH to achieve a concentration of 2 g/100mL.

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

The tube is placed in the polarimeter, and the optical rotation is measured at 20°C using the

sodium D-line.

The specific rotation is calculated based on the observed rotation, the concentration of the

solution, and the path length of the polarimeter tube.

Visualizations
The following diagrams illustrate the synthesis workflow and the interrelation of the physical

properties of 3-Bromo-L-phenylalanine.
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Synthesis Workflow of 3-Bromo-L-phenylalanine

Start: (S)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propionic acid

Suspend in 4M HCl in 1,4-dioxane

Stir at room temperature for 16 hours

Monitor reaction (TLC/HPLC)

Isolate and purify product

End Product: 3-Bromo-L-phenylalanine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-L-phenylalanine.
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Physical Properties of 3-Bromo-L-phenylalanine

Chemical Properties Physical State Solution Properties

3-Bromo-L-phenylalanine

Molecular Formula
C₉H₁₀BrNO₂

defines

Molecular Weight
244.09 g/mol

defines

Appearance
White to grey powder

exhibits

Melting Point
208-210 °C

exhibits

Solubility
Slightly in water

exhibits

Optical Rotation
[α]²⁰/D = +3 ± 1°

exhibits

Click to download full resolution via product page

Caption: Interrelation of physical properties of 3-Bromo-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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